Cas no 217435-75-1 ((2,7-dimethylH-imidazo[1,2-a]pyridin-3-yl)methanol)

(2,7-DimethylH-imidazo[1,2-a]pyridin-3-yl)methanol is a heterocyclic compound featuring an imidazopyridine core with a hydroxymethyl functional group at the 3-position and methyl substituents at the 2- and 7-positions. This structure imparts versatility in pharmaceutical and agrochemical applications, serving as a key intermediate in the synthesis of bioactive molecules. The hydroxymethyl group enhances reactivity, enabling further derivatization, while the methyl substitutions contribute to stability and modulate electronic properties. Its well-defined molecular framework makes it valuable for medicinal chemistry research, particularly in developing kinase inhibitors or antimicrobial agents. The compound's purity and consistent performance ensure reliable results in synthetic workflows.

(2,7-dimethylH-imidazo[1,2-a]pyridin-3-yl)methanol structure

217435-75-1 structure

Product Name:(2,7-dimethylH-imidazo[1,2-a]pyridin-3-yl)methanol

CAS No:217435-75-1

MF:C₁₀H₁₂N₂O

MW:176.215082168579

MDL:MFCD00269452

CID:829491

PubChem ID:1486519

Update Time:2025-10-29

(2,7-dimethylH-imidazo[1,2-a]pyridin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

- (2,7-dimethylH-imidazo[1,2-a]pyridin-3-yl)methanol
- (2,7-DIMETHYLIMIDAZO[1,2-A]PYRIDIN-3-YL)METHANOL
- AC1LSE41
- AG-B-84616
- CTK8A2268
- MolPort-002-856-139
- Oprea1_076182
- QC-9301
- SBB089175
- 12D-808
- DB-353280
- CS-0328316
- AKOS000348791
- {2,7-dimethylimidazo[1,2-a]pyridin-3-yl}methanol
- 217435-75-1
- MFCD00269452
- MDL： MFCD00269452
- Inchi： 1S/C10H12N2O/c1-7-3-4-12-9(6-13)8(2)11-10(12)5-7/h3-5,13H,6H2,1-2H3
- InChI Key： PFDTWSOHZOMIBM-UHFFFAOYSA-N
- SMILES： OCC1=C(C)N=C2C=C(C)C=CN12

Computed Properties

Exact Mass: 176.094963011g/mol
Monoisotopic Mass: 176.094963011g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 186
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 37.5Å²

(2,7-dimethylH-imidazo[1,2-a]pyridin-3-yl)methanol Pricemore >>

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